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Abstract
Trehalose, a non-reducing disaccharide composed of two glucose units, is a vital molecule in a

vast array of organisms, ranging from bacteria to invertebrates and plants. It serves not only as

a crucial energy source but also as a potent protectant against a variety of environmental

stresses, including desiccation, heat, cold, and osmotic stress. In recent years, the intermediate

of its primary biosynthetic pathway, trehalose-6-phosphate (T6P), has emerged as a critical

signaling molecule, particularly in plants, where it orchestrates growth and development in

response to carbon availability. In pathogenic fungi and insects, trehalose metabolism is

intricately linked to virulence and survival, making it a promising target for the development of

novel antimicrobial agents and pesticides. While absent in mammals, the enzymatic machinery

to degrade trehalose is present, and its interaction with the gut microbiome is an area of

growing interest. This technical guide provides a comprehensive overview of trehalose
metabolism and its complex regulatory networks across different organisms. It includes a

detailed summary of quantitative data, step-by-step experimental protocols for key enzymatic

assays, and visual representations of the core signaling pathways to facilitate a deeper

understanding of this multifaceted metabolic system.

Core Pathways of Trehalose Metabolism
Trehalose metabolism primarily revolves around its synthesis and degradation, which are

tightly regulated to meet the physiological demands of the organism.
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Trehalose Biosynthesis
While several pathways for trehalose biosynthesis exist in nature, the most conserved and

widespread is a two-step process involving Trehalose-6-Phosphate Synthase (TPS) and

Trehalose-6-Phosphate Phosphatase (TPP).[1]

Step 1: Synthesis of Trehalose-6-Phosphate (T6P): TPS (EC 2.4.1.15) catalyzes the transfer

of a glucose moiety from UDP-glucose (UDPG) to glucose-6-phosphate (G6P), forming

trehalose-6-phosphate (T6P) and UDP.

Step 2: Dephosphorylation of T6P: TPP (EC 3.1.3.12) subsequently dephosphorylates T6P

to yield trehalose and inorganic phosphate (Pi).

In some bacteria, alternative pathways exist, such as the TreY-TreZ pathway which converts

maltooligosaccharides to trehalose.[2]

Trehalose Degradation
The breakdown of trehalose into two molecules of glucose is catalyzed by the enzyme

trehalase (EC 3.2.1.28). This process allows for the rapid mobilization of glucose for energy or

other metabolic needs. Organisms can possess multiple forms of trehalase, which can be

localized in different cellular compartments and exhibit distinct regulatory properties.

Quantitative Analysis of Trehalose Metabolism
The efficiency and regulation of trehalose metabolism are reflected in the kinetic properties of

its key enzymes and the intracellular concentrations of its metabolites.

Enzyme Kinetics
The Michaelis-Menten constant (Km) and maximum velocity (Vmax) provide insights into the

substrate affinity and catalytic efficiency of the enzymes involved in trehalose metabolism.
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Enzyme Organism Substrate Km Vmax Reference

Trehalase

Saccharomyc

es cerevisiae

(Acid)

Trehalose ~4.7 mM - [3]

Saccharomyc

es cerevisiae

(Neutral)

Trehalose 5.7 mM - [3]

Neurospora

crassa
Trehalose 0.52 mM - [4]

Thermomyce

s lanuginosus
Trehalose 0.57 mM - [4]

Enterobacter

cloacae
Trehalose

1.47 (±0.05)

mM

0.2 (±0.002)

mM·min-1
[5]

Trehalose-6-

Phosphate

Synthase

(TPS)

Saccharomyc

es cerevisiae
UDP-glucose - - [6]

Saccharomyc

es cerevisiae

Glucose-6-

Phosphate
- - [6]

Trehalose-6-

Phosphate

Phosphatase

(TPP)

Acinetobacter

baumannii

Trehalose-6-

Phosphate
- - [7]

Corynebacter

ium

diphtheriae

Trehalose-6-

Phosphate
- - [7]

Pseudomona

s stutzeri

Trehalose-6-

Phosphate
- - [7]

Note: Comprehensive kinetic data for TPS and TPP across a wide range of organisms is not

readily available in a standardized format. The table will be updated as more data becomes
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accessible.

Intracellular Metabolite Concentrations
The intracellular levels of trehalose and T6P fluctuate significantly in response to

environmental cues and developmental stages.

Organism Condition
Trehalose
Concentration

Reference

Saccharomyces

cerevisiae

Mid-exponential

phase
Low [8]

Saturated culture
Up to 15% of dry cell

mass
[8]

Desiccation stress

(with trehalose import)
Increased [8]

Osmotic stress Increased [9][10]

Heat stress Increased [11]

Ethanol stress Increased [12]

Escherichia coli
Osmotic stress (0.6 M

NaCl)
264 mM [13]

Desiccation stress
20.9 to 260.5 μmol/mg

of protein
[4]

Cold shock (16°C) Up to 8-fold increase [14]

Insects
Cold stress

(Telenomus remus)
Increased [11]

Diapause (Chilo

suppressalis)
Variable [15]

Regulation of Trehalose Metabolism Across
Organisms
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The synthesis and degradation of trehalose are under stringent control, often integrated with

other major metabolic and signaling pathways.

Bacteria
In bacteria like Escherichia coli, the expression of the otsA and otsB genes, which encode for

TPS and TPP respectively, is induced by osmotic stress and entry into the stationary phase.

[16] This response is often dependent on the alternative sigma factor RpoS. The degradation of

trehalose is also regulated, with different trehalases being active under different osmotic

conditions.[16]

Yeast
In Saccharomyces cerevisiae, trehalose accumulation is a hallmark of the stress response.[9]

The activity of neutral trehalase is regulated by cAMP-dependent phosphorylation.[3] T6P also

plays a regulatory role by inhibiting hexokinase, thereby controlling the influx of glucose into

glycolysis.

Plants
In most plants, trehalose is present at very low levels, while its precursor, T6P, acts as a potent

signaling molecule. T6P levels are correlated with sucrose availability and are believed to be a

key indicator of the plant's carbon status.

A central regulatory module in plants involves the interplay between T6P and Sucrose non-

fermenting-1-Related protein Kinase 1 (SnRK1). SnRK1 is a key energy sensor that is

activated under low-energy conditions, promoting catabolism and inhibiting growth. T6P acts as

a potent inhibitor of SnRK1, thus signaling high-energy status and promoting anabolic

processes and growth.[17] Under high sugar conditions, T6P binds to the catalytic subunit of

SnRK1 (KIN10), preventing its activation.[3][18]
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T6P/SnRK1 Signaling Pathway in Plants.

The trehalose pathway also intersects with the signaling of the phytohormone abscisic acid

(ABA), which is crucial for stress responses. ABA can induce the expression of certain TPP

genes, leading to increased trehalose production.[13] Conversely, trehalose can modulate the

expression of ABA signaling-related genes, suggesting a complex feedback loop.[19]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1683222?utm_src=pdf-body-img
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://www.pnnl.gov/publications/molecular-mechanism-trehalose-6-phosphate-inhibition-plant-metabolic-sensor-kinase
https://www.benchchem.com/product/b1683222?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/25500492/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Drought Stress

Abscisic Acid
(ABA)

Induces

ABF2
(Transcription Factor)

Activates

Stomatal Closure

Promotes

TPPE
(TPP gene)

Activates
Expression

Trehalose

Increases
Production

Reactive Oxygen
Species (ROS)

Induces
Accumulation

Promotes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High Energy Demand
(e.g., Flight)

Corpora Cardiaca

Stimulates

Feeding

Insulin-Producing Cells
(Brain)

Stimulates

Adipokinetic Hormone
(AKH)

Releases

Insulin-like Peptides
(ILPs)

Releases

Fat Body

Stimulates
Trehalose Synthesis

& Glycogenolysis

Stimulates
Trehalose Uptake
& Glycogenesis

Hemolymph Trehalose

Releases Trehalose Uptake of Trehalose

Sample Extraction
(e.g., from tissue)

Chromatographic Separation
(HILIC)

Mass Spectrometry
(MS/MS)

Data Analysis and
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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